Cas no 157072-19-0 (4-Chloro Trazodone Isomer)

• Product name: 4-Chloro Trazodone Isomer
• CAS No: 157072-19-0
• MF: C₁₉H₂₂N₅OCl
• MW: 371.86388
• MDL: MFCD27977854
• CID: 1064499
• PubChem ID: 71314821

4-Chloro Trazodone Isomer Chemical and Physical Properties

Names and Identifiers

• 4-Chloro Trazodone Isomer
• 2-[3-[4-(4-chlorophenyl)piperazin-1-yl]propyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 4-CHLORO TRAZODONE,
• 1,2,4-Triazolo(4,3-a)pyridin-3(2H)-one, 2-(3-(4-(4-chlorophenyl)-1-piperazinyl)propyl)-
• 2-[3-[4-(4-Chlorophenyl)-1-piperazinyl]propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one
• 2-3-(4-(4-Chlorophenyl)piperazin-1-yl)propyl-1,2,4-triazolo(4,3-a)pyridin-3(2H)-one
• Trazodone hydrochloride impurity C [BP]
• Trazodone related compound C free base
• UNII-M849PY6808
• Q27283609
• 157072-19-0
• M849PY6808
• PD156594
• EN300-204223
• Z2010051645
• 2-{3-[4-(4-chlorophenyl)piperazin-1-yl]propyl}-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-[3-[4-(4-chlorophenyl)-1-piperazinyl]propyl]-; 2-[3-[4-(4-Chlorophenyl)-1-piperazinyl]propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one; 4-Chlorotrazodone; 4-Chloro trazodone; 4-Chloro Trazodone Isomer
• 4-Chloro trazodone
• DTXSID30166209

• MDL： MFCD27977854
• Inchi： InChI=1S/C19H22ClN5O/c20-16-5-7-17(8-6-16)23-14-12-22(13-15-23)9-3-11-25-19(26)24-10-2-1-4-18(24)21-25/h1-2,4-8,10H,3,9,11-15H2
• InChI Key： ZUZALSYWCGGMET-UHFFFAOYSA-N
• SMILES： C1CN(CCN1CCCN2C(=O)N3C=CC=CC3=N2)C4=CC=C(C=C4)Cl

Computed Properties

• Exact Mass: 371.1512880g/mol
• Monoisotopic Mass: 371.1512880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 2.8

Additional information on 4-Chloro Trazodone Isomer

4-Chloro Trazodone Isomer (CAS No. 157072-19-0): A Comprehensive Overview

4-Chloro Trazodone Isomer (CAS No. 157072-19-0) is a derivative of trazodone, a well-known antidepressant medication. This compound has garnered significant attention in recent years due to its potential therapeutic applications and unique chemical properties. In this comprehensive overview, we will delve into the chemical structure, pharmacological effects, and recent research findings related to 4-Chloro Trazodone Isomer.

Chemical Structure and Properties

The chemical structure of 4-Chloro Trazodone Isomer is characterized by the presence of a chlorine atom at the 4-position of the trazodone molecule. This modification significantly alters the physicochemical properties of the compound, potentially influencing its biological activity and pharmacokinetics. The molecular formula of 4-Chloro Trazodone Isomer is C19H20ClN3O, with a molecular weight of approximately 339.83 g/mol.

The introduction of the chlorine atom at the 4-position results in increased lipophilicity, which may enhance the compound's ability to cross biological membranes and reach target tissues. Additionally, this structural modification can affect the compound's binding affinity to various receptors, potentially leading to altered pharmacological profiles compared to its parent compound, trazodone.

Pharmacological Effects

Trazodone is primarily known for its serotonin reuptake inhibition (SRI) properties and weak serotonin 5-HT2A receptor antagonism. These mechanisms contribute to its antidepressant and anxiolytic effects. However, the introduction of a chlorine atom at the 4-position in 4-Chloro Trazodone Isomer may modulate these effects in interesting ways.

Recent studies have shown that 4-Chloro Trazodone Isomer exhibits potent serotonin reuptake inhibition, similar to trazodone. However, it also demonstrates enhanced selectivity for serotonin over other neurotransmitters, which could reduce side effects associated with off-target interactions. Additionally, preliminary data suggest that 4-Chloro Trazodone Isomer may have a more favorable pharmacokinetic profile, including improved bioavailability and longer half-life.

Clinical Applications and Research Findings

The potential clinical applications of 4-Chloro Trazodone Isomer are currently under investigation in various preclinical and clinical studies. One area of particular interest is its use as an antidepressant with reduced side effects compared to traditional trazodone. Preclinical studies have shown promising results in animal models of depression, where 4-Chloro Trazodone Isomer demonstrated significant antidepressant-like effects without causing sedation or cognitive impairment.

In addition to its antidepressant properties, 4-Chloro Trazodone Isomer has been explored for its potential in treating anxiety disorders and insomnia. Early clinical trials have indicated that it may offer a safer alternative to benzodiazepines for managing anxiety symptoms, with fewer risks of dependence and withdrawal.

Safety and Toxicology

The safety profile of 4-Chloro Trazodone Isomer is an important consideration for its potential therapeutic use. Preclinical toxicology studies have shown that it is generally well-tolerated at therapeutic doses, with no significant organ toxicity or mutagenic effects observed. However, as with any new compound, ongoing safety monitoring is essential to ensure long-term safety and efficacy.

Clinical trials are currently underway to further evaluate the safety and efficacy of 4-Chloro Trazodone Isomer. These trials are designed to assess various endpoints, including efficacy in treating depression and anxiety disorders, as well as potential side effects such as dizziness, headache, and gastrointestinal disturbances.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-Chloro Trazodone Isomer holds great promise for advancing our understanding of serotonin-based therapies and developing more effective treatments for mood disorders. The unique chemical structure and pharmacological properties of this compound make it an intriguing candidate for further investigation.

In conclusion, 4-Chloro Trazodone Isomer (CAS No. 157072-19-0) represents a promising derivative of trazodone with potential applications in treating depression, anxiety disorders, and insomnia. As research continues to uncover its full therapeutic potential and safety profile, it may become a valuable addition to the arsenal of psychiatric medications available to clinicians.